Cas no 138907-82-1 (1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 138907-82-1
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• CID: 1011331
• PubChem ID: 14994495
• Update Time: 2025-04-20

1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• AKOS010813792
• 1-(3-FLUOROPHENYL)PYRAZOLE-4-CARBOXYLIC ACID
• KS-6878
• BMRRLHHPLUQWMN-UHFFFAOYSA-N
• Z825723020
• EN300-6479192
• 138907-82-1
• SCHEMBL4796959
• F84256
• 1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLICACID

• MDL： MFCD14690577
• Inchi： 1S/C10H7FN2O2/c11-8-2-1-3-9(4-8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15)
• InChI Key： BMRRLHHPLUQWMN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 206.04915563g/mol
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 383.3±22.0 °C at 760 mmHg
• Flash Point: 196.3±28.7 °C

1-(3-fluorophenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles